

Solcitinib JAK-STAT pathway inhibition research

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Solcitinib

CAS No.: 1206163-45-2

Cat. No.: S543558

[Get Quote](#)


Solcitinib Profile and Key Research Findings

The table below summarizes the core information on **solcitinib** identified in the search results.

Attribute	Details
Drug Name	Solcitinib (also referred to as GSK2586184) [1]
Therapeutic Class	Janus Kinase (JAK) inhibitor [1]
Primary Indication (Researched)	Psoriasis (has been evaluated in Phase II clinical trials) [1]
Administration Route	Systemic [1]
Key Mechanism	Targets the JAK/STAT signaling pathway [1]
Latest Identified Status	Phase II trials for psoriasis (as of a 2022 review) [1]
Notable Context	Evidence on its efficacy and safety was found to come from pharmaceutical company-sponsored research [1]

JAK-STAT Pathway and Solcitinib's Putative Mechanism

To understand **solcitinib**'s action, it is essential to review the JAK-STAT pathway it inhibits. The diagram below illustrates the core signaling mechanism.



[Click to download full resolution via product page](#)

Core JAK-STAT signaling pathway and inhibition site.

Solcitinib is a small-molecule inhibitor that targets the JAK/STAT pathway [1]. This pathway is a critical signal transduction module for over 50 cytokines and growth factors [2].

- **Pathway Mechanics:** Cytokine binding induces JAK auto-phosphorylation. JAKs then phosphorylate STAT proteins, which dimerize, translocate to the nucleus, and drive the transcription of genes that regulate immune and inflammatory responses [2] [3] [4].
- **Inhibition Logic:** As an oral, small-molecule drug, **solcitinib** blocks intracellular JAK activity, thereby suppressing the signaling of multiple pro-inflammatory cytokines upstream, contrasting with biologic drugs that target single cytokines extracellularly [1] [4].

Research Landscape and Experimental Context

The most detailed available information places **solcitinib** in the context of clinical trials for psoriasis, though without specifying detailed experimental protocols.

Clinical Trial Context and Efficacy Variables A 2022 scoping review on JAK inhibitors in psoriasis identified **solcitinib** as one of several drugs tested in **Phase II randomized clinical trials (RCTs)** [1]. The key findings regarding the methodology of these trials were:

- **Primary Endpoints:** The **Psoriasis Area and Severity Index (PASI)** and the **Physician's Global Assessment (PGA)** were the most frequently used efficacy variables in trials for systemic JAK inhibitors like **solcitinib** [1].
- **Safety Reporting:** The review noted that at the time, only two RCTs for other JAK inhibitors declared that safety data was collected by systematic assessment, indicating a variability in reported methodologies across earlier studies [1].
- **Research Focus:** The evidence for **solcitinib** was part of a larger body of evidence that the review noted was primarily created and funded by pharmaceutical companies, which is an important consideration for researchers when interpreting results [1].

Research Gaps and Future Directions

The available information on **solcitinib** is not comprehensive, highlighting several areas for further investigation:

- **Current Development Status:** The most recent specific status found is "Phase II," reported in a 2022 publication [1]. There is no information on later-phase trials, regulatory approvals, or research in other diseases.

- **Specific Kinase Selectivity:** The search results do not specify which JAK isoforms (JAK1, JAK2, JAK3, TYK2) **solcitinib** preferentially inhibits. This is a critical pharmacological differentiator among JAK inhibitors [3].
- **Detailed Efficacy & Safety Data:** Quantitative results from its clinical trials, such as specific PASI75 response rates or the nature and frequency of adverse events, are not detailed in the open sources accessed [1] [4].

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. A Scoping Review on Use of Drugs Targeting the JAK/STAT ... [pmc.ncbi.nlm.nih.gov]
2. The JAK/STAT signaling pathway: from bench to clinic [nature.com]
3. A Comprehensive Overview of Globally Approved JAK Inhibitors [pmc.ncbi.nlm.nih.gov]
4. Systemic Treatment of Psoriasis with JAK : A Review Inhibitors [link.springer.com]

To cite this document: Smolecule. [Solcitinib JAK-STAT pathway inhibition research]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b543558#solcitinib-jak-stat-pathway-inhibition-research>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com